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TPCA-1: Molecular Profile and Key Activities
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Compound Focus: Tpca-1

CAS No.: 507475-17-4

Cat. No.: S547972

The table below summarizes the core characteristics and in vitro biological activities of TPCA-1.

Property Value | Description
CAS Number 507475-17-4 [1]
Molecular C12H10FN302S [1]
Formula

Molecular Weight 279.29 g/mol [1]

Primary Target IKKB (17.9 nM) [2] [3]
(ICs0)
Selectivity >22-fold selective over IKKa (ICso = 0.40 pM) and >550-fold selective over other

kinases and enzymes [1] [4] [3]

| Key In Vitro Activities | « Inhibits LPS-induced TNF-«, IL-6, and IL-8 production in human monocytes
(ICso = 170-320 nM) [1] [3]. * Inhibits STAT3 phosphorylation and transactivation [1] [2]. ¢ Sensitizes

cancer cells to oncolytic viruses and other therapeutics [1] [5]. |

TPCA-1 functions by inhibiting IKKf, the kinase responsible for phosphorylating IkBa. This prevents IkBa
degradation and subsequent translocation of NF-kB to the nucleus, thereby suppressing the transcription of

pro-inflammatory genes and other NF-kB-driven processes [6]. It also has a noted role in inhibiting STAT3
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signaling [1] [2]. The following diagram illustrates this core mechanism and a key application in cancer

research involving oncolytic viruses.
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IKKB Kinase Activity Assay

This protocol uses a commercially available luminescent kinase assay kit to directly measure the inhibitory
effect of TPCA-1 on IKK[} enzyme activity [7].

Materials:

e Enzyme: Recombinant human IKK( (GST-tagged), provided in the kit (BPS Bioscience #78507) [7].

e Substrate: IKKtide peptide substrate, provided in the kit [7].

e Cofactor: ATP (500 puM), provided in the kit [7].

¢ Inhibitor: TPCA-1 stock solution in DMSO.

¢ Detection Reagent: Kinase-Glo MAX luminescent assay reagent (Promega #V6071) to measure
remaining ATP after the reaction [7].

e Equipment: White 96-well plate, microplate reader capable of reading luminescence, 30°C incubator

[7].
Procedure:

e Prepare Reaction Mixture: In a 96-well plate, combine the following on ice:

o Kinase assay buffer (1X final concentration).

o Recombinant IKK[(3 enzyme.

o ATP (at the recommended Km concentration for the kit).

o |KKtide substrate.

o TPCA-1 at varying concentrations (e.g., 0.1 nM to 10 pM). Maintain a constant concentration of
DMSO (not exceeding 1%) across all wells [7].

o Include control wells with DMSO only (no inhibitor) for 100% activity and no enzyme for
background.

¢ Incubate: Incubate the reaction mixture at 30°C for 30-60 minutes to allow the kinase reaction to
proceed [7].

e Terminate and Detect: Add an equal volume of the Kinase-Glo MAX reagent to each well. This
reagent quantifies the amount of ATP remaining, which is inversely proportional to kinase activity.
Incubate at room temperature for 10-20 minutes to stabilize the luminescent signal [7].

¢ Read Plate: Measure the luminescence intensity using a microplate reader.

o Data Analysis: Calculate the percentage of kinase activity inhibited by TPCA-1 relative to the DMSO
control. Plot inhibitor concentration vs. % inhibition to determine the ICso value.

Cellular Assay: Inhibition of Cytokine Production
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This protocol assesses the functional consequence of IKKf inhibition in a physiologically relevant cell-based

system [1] [3].

Materials:

e Cells: Human peripheral blood monocytes [1] [3].

e Stimulant: Lipopolysaccharide (LPS) from E. coli.

¢ Inhibitor: TPCA-1 stock solution in DMSO.

¢ Cell Culture Media: Appropriate medium (e.g., RPMI-1640 with 10% FBS).

Procedure:

e Cell Plating: Plate human monocytes in a 96-well culture plate and allow them to adhere.

¢ Pre-treatment: Pre-treat cells with TPCA-1 (0.1 to 10 pM) or vehicle control (DMSO) for 30 minutes
[3].

e Stimulation: Stimulate the cells by adding LPS (e.g., 1 pg/mL) to the culture medium. Incubate the
cells for a further ~24 hours [1] [3].

e Sample Collection: Collect the cell culture supernatant by centrifugation.

¢ Analysis: Quantify the levels of pro-inflammatory cytokines (TNF-a, IL-6, IL-8) in the supernatant
using standard immunoassay techniques like ELISA. Calculate the ICso values for the inhibition of
each cytokine.

Key Experimental Findings and Conditions

The table below summarizes results from various studies to guide your experimental design.

) TPCA-1

Cell Line / .
Assay Type Concentration / Key Outcome Source

System

Dose
In Vitro Cytokine Human ICs0: 170-320 nM Inhibition of LPS-induced [1][3]
Inhibition monocytes TNF-a, IL-6, and IL-8
production

In Vivo Arthritis Murine 3, 10, 20 mg/kg (i.p.,  Dose-dependent reduction [1] [4]
Model collagen- twice daily) in disease severity and [3]

induced delayed onset

arthritis
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. TPCA-1
Cell Line / .
Assay Type Concentration / Key Outcome Source
System
Dose
Cancer Cell ESCC cells 0-10 uM Induced apoptosis, inhibited  [8]
Viability & (e.g., KYSE- IKKB phosphorylation,
Signaling 450) stabilized IkBa
Oncolytic Virus Pancreatic 2-10 uM (combined Overcame viral resistance, [1]
Enhancement cancer cells with VSV-AM51 enhanced replication and
(PDAC) virus) oncolysis
STATS3 Inhibition HEK-293T & 0-2 uM Inhibited cytokine-induced [1][2]
NSCLC cells STAT3 phosphorylation and

transactivation

Important Technical Notes

¢ Solubility and Stock Solutions: TPCA-1 is highly soluble in DMSO (=100 mg/mL). Prepare stock
solutions at a high concentration (e.g., 10-50 mM) in anhydrous DMSO for long-term storage. For
cellular assays, the final DMSO concentration should typically be kept below 0.1-1% to avoid
cytotoxicity [2] [6].

o Stability: Store the lyophilized powder at -20°C, desiccated. Once reconstituted in DMSO, the
solution should be stored at -20°C and used within 3-6 months to prevent loss of potency. Aliquot to
avoid multiple freeze-thaw cycles [2] [6].

o Off-Target Effects: While TPCA-1 is highly selective for IKK[(3, be aware of its dual inhibitory activity
against JAK1, which contributes to its ability to block type I interferon signaling and enhance oncolytic
virotherapy [1]. This should be considered when interpreting results related to antiviral or
inflammatory responses.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://www.bocsci.com/tpca-1-cas-507475-17-4-item-272427.html
https://www.medchemexpress.com/TPCA-1.html
https://www.apexbt.com/tpca-1.html
https://www.tocris.com/products/tpca-1_2559
https://pmc.ncbi.nlm.nih.gov/articles/PMC3422054/
https://www.cellsignal.com/products/activators-inhibitors/tpca-1/50902?srsltid=AfmBOopCwH1IJ4UjFOVgBJXr0sKmm_ViCA_iJjTrG67EZrF5Yfu1Gk4c
https://bpsbioscience.com/ikkb-kinase-assay-kit-78507
https://pmc.ncbi.nlm.nih.gov/articles/PMC9015666/
https://www.smolecule.com/products/b547972#tpca-1-ikk-kinase-assay-protocol
https://www.smolecule.com/products/b547972#tpca-1-ikk-kinase-assay-protocol
https://www.smolecule.com/products/b547972#tpca-1-ikk-kinase-assay-protocol
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s547972?utm_src=pdf-bulk
https://www.smolecule.com/products/s547972?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.smolecule.com/products/s547972?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

